Cas no 2228307-13-7 (3-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)-3-methylbutanoic acid)

• Product Name: 3-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)-3-methylbutanoic acid
• CAS No: 2228307-13-7
• MF: C₁₆H₂₂FNO₄
• MW: 311.348588466644
• CID: 5804422
• PubChem ID: 165684308
• Update Time: 2025-10-28

3-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)-3-methylbutanoic acid
• 2228307-13-7
• 3-(5-{[(tert-butoxy)carbonyl]amino}-2-fluorophenyl)-3-methylbutanoic acid
• EN300-1883515

• Inchi： 1S/C16H22FNO4/c1-15(2,3)22-14(21)18-10-6-7-12(17)11(8-10)16(4,5)9-13(19)20/h6-8H,9H2,1-5H3,(H,18,21)(H,19,20)
• InChI Key： AMYDLJPCCXUXDP-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1C(C)(C)CC(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 311.15328635g/mol
• Monoisotopic Mass: 311.15328635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)-3-methylbutanoic acid

Research Briefing on 3-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)-3-methylbutanoic acid (CAS: 2228307-13-7)

In recent years, the compound 3-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)-3-methylbutanoic acid (CAS: 2228307-13-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features including a tert-butoxycarbonyl (Boc) protected amino group and a fluorine-substituted phenyl ring, has shown promising potential as a key intermediate in the synthesis of biologically active compounds. The presence of the fluorine atom enhances metabolic stability and bioavailability, making it a valuable scaffold for drug development.

Recent studies have focused on the application of 2228307-13-7 in the development of novel protease inhibitors and kinase modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a precursor in the synthesis of selective inhibitors targeting the Bruton's tyrosine kinase (BTK), a critical enzyme in B-cell signaling pathways. The researchers highlighted the compound's ability to improve binding affinity and selectivity, which could lead to more effective treatments for autoimmune diseases and hematologic malignancies.

Another significant advancement involves the use of 3-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)-3-methylbutanoic acid in peptide-based therapeutics. A team from MIT reported in Nature Chemical Biology that this compound serves as a versatile building block for the synthesis of modified peptides with enhanced stability and cell permeability. The Boc-protected amino group facilitates controlled deprotection, enabling precise modifications during solid-phase peptide synthesis (SPPS).

In addition to its synthetic applications, 2228307-13-7 has been investigated for its direct biological activity. Preliminary in vitro studies suggest that it may exhibit anti-inflammatory properties by modulating the NF-κB pathway. However, further in vivo studies are required to validate these findings and explore its therapeutic potential.

The compound's physicochemical properties, including its logP value and solubility profile, have also been extensively characterized. These studies, published in Bioorganic & Medicinal Chemistry Letters, provide valuable insights into its drug-likeness and potential for further optimization. Researchers have noted that slight modifications to the carboxylic acid moiety could enhance its pharmacokinetic properties.

Looking ahead, the versatility of 3-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)-3-methylbutanoic acid positions it as a valuable tool in medicinal chemistry. Its applications span from small-molecule drug discovery to peptide engineering, making it a compound of interest for both academic and industrial researchers. Future studies are expected to explore its utility in targeted drug delivery systems and as a probe for studying enzyme mechanisms.